90564-77-5((3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine),F87600

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Properties

Names and Identifiers

- (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine
- (3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYLAMINE
- 1,2,4-Oxadiazole-5-methanamine,3-phenyl-
- C-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-methylamine
- METHYL-(3-PHENYL-[1,2,4]OXADIAZOL-5-YL)-AMINE
- 5-Aminomethyl-3-phenyl-1.2.4-oxadiazol
- 5-Aminomethyl-3-phenyl-1.2.4-oxdiazol
- 1,2,4-Oxadiazole, 5-(aminomethyl)-3-phenyl- (7CI)
- 3-Phenyl-1,2,4-oxadiazole-5-methanamine (ACI)
- (3-Phenyl-1,2,4-oxadiazol-5-yl)methylamine
- 5-Aminomethyl-3-phenyl-1,2,4-oxadiazole
- STK300558
- c-(3-phenyl-[1,2,4]oxadiazol-5-yl)-methylamine, AldrichCPR
- F87600
- DB-078712
- AKOS003347297
- 1-(3-phenyl-1,2,4-oxadiazol-5-yl)methanamine
- EN300-27188
- SCHEMBL12477652
- MFCD06166274
- 90564-77-5
- [(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]amine
- ALBB-035358
- (3-phenyl-1,2,4-oxadiazol-5-yl)methylamine
- DTXSID10920321
- BBL030460
- (3-phenyl-1,2,4-oxadiazol-5-yl)methanamine
- AB23013
- F2147-0559
- VS-0284
- HMS1703K18
- +Expand
- MDL： MFCD06166274
- InChIKey： QFBMJBDECSEYCZ-UHFFFAOYSA-N
- Inchi： 1S/C9H9N3O/c10-6-8-11-9(12-13-8)7-4-2-1-3-5-7/h1-5H,6,10H2
- SMILES： N1=C(C2C=CC=CC=2)N=C(CN)O1

Computed Properties

Exact Mass: 175.07500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 175.074561919g/mol
Heavy Atom Count: 13
Complexity: 159
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 64.9Å²

Experimental Properties

LogP: 1.89560
PSA: 64.94000
Refractive Index: 1.578
Boiling Point: 325.5°C at 760 mmHg
Flash Point: 150.7°C
Density: 1.217

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Security Information

Safety Instruction： 45
Dangerous goods sign： Xi
Risk Phrases： 25
HazardClass：IRRITANT

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006CWM-1g	(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine	90564-77-5	95%	1g	$101.00	2024-04-20
A2B Chem LLC	AC95862-1g	(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride	90564-77-5	95%	1g	$33.00	2024-05-20
abcr	AB493034-1g	1-(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine; .	90564-77-5		1g	€467.00
Alichem	A019111345-5g	(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine	90564-77-5	95%	5g	$341.00	2023-08-31
Apollo Scientific	OR346073-1g	5-Aminomethyl-3-(phenyl)-[1,2,4]oxadiazole hydrochloride	90564-77-5		1g	£167.00	2024-05-25
Chemenu	CM303926-5g	(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine	90564-77-5	95%	5g	$290
Crysdot LLC	CD11020519-5g	(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine	90564-77-5	95+%	5g	$310
Enamine	EN300-27188-0.05g	(3-phenyl-1,2,4-oxadiazol-5-yl)methanamine	90564-77-5		0.05g	$26.0	2023-09-10
Fluorochem	038410-1g	3-Phenyl-1,2,4-oxadiazol-5-yl)methylamine	90564-77-5	95%	1g	￡91.00	2022-03-01
Life Chemicals	F2147-0559-0.25g	(3-phenyl-1,2,4-oxadiazol-5-yl)methanamine	90564-77-5	95%+	0.25g	$65.0	2023-09-06

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Synthesis

Synthetic Circuit 1

219611-74-2

90564-77-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Hydrazine hydrate (1:1) Solvents: Methanol , Water ; 12 h, rt; overnight, 4 °C

Reference

: New Potential Biologically Active Compounds: Synthesis and Characterization of Urea and Thiourea Derivativpes Bearing 1,2,4-oxadiazole Ring

Olmez, Nevin Arikan; Waseer, Faryal, Current Organic Synthesis, 2020, 17(7), 525-534

Synthetic Circuit 2

613-92-3

79-04-9

90564-77-5

Reaction Conditions

1.1 -
1.2 Reagents: Potassium phthalimide

Reference

: Design, Synthesis, and Cytotoxicity of Semisynthetic Betulinic Acid-1,2,4-Oxadiazole Amide Derivatives

Krishna, C.; Bhargavi, M. V.; Krupadanam, G. L. D., Russian Journal of General Chemistry, 2018, 88(2), 312-318

Synthetic Circuit 3

219611-74-2

90564-77-5

1875-48-5

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol , Water ; rt; 5 h, reflux; overnight, 4 °C

Reference

: Synthesis and cytotoxic activity of (4-substituted-benzylidene)-(3-phenyl-1,2,4-oxadiazol-5-yl)methylamines

Kucukoglu, K.; Tugrak, M.; Demirtas, A.; Sakagami, H.; Gul, H. I., Pharmaceutical Chemistry Journal, 2016, 50(4), 234-238

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Raw materials

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Preparation Products

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Related Literature

1. Horseradish peroxidase-catalyzed polyacrylamide gels: monitoring their polymerization with BSA-stabilized gold nanoclusters and their functional validation in electrophoresis†

Chang Liao,Tao Li,Fengjiao Chen,Shaoying Yan,Liying Zhu,Hua Tang,Dan Wang RSC Adv., 2024,14, 2182-2191
2. The detrimental influence of bacteria (E. coli, Shigella and Salmonella) on the degradation of organic compounds (and vice versa) in TiO2 photocatalysis and near-neutral photo-Fenton processes under simulated solar light

Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
3. Subtle backbone modifications control the interpenetration of dibenzosuberone-based coordination cages†

Thorben R. Schulte,Marcel Krick,Carmen I. Asche,Sabrina Freye,Guido H. Clever RSC Adv., 2014,4, 29724-29728
4. Enhancement of pore confinement caused by the mosaic structure on Ru nanoparticles for pH-universal hydrogen evolution reaction†

Xiaofang Ma,He Xiao,Yang Gao,Man Zhao,Li Zhang,Junming Zhang,Jianfeng Jia,Haishun Wu J. Mater. Chem. A, 2023,11, 3524-3534
5. Inside back cover

J. Mater. Chem. A, 2016,4, 1127-1127
6. XX.—On acetoxybenzamic acid, an isomer of hippuric acid

Q. J. Chem. Soc., 1861,13, 235-248
7. Strategically designed azolyl-carboxylate MOFs for potential humid CO2 capture†

Shyamapada Nandi,Sattwick Haldar,Debanjan Chakraborty J. Mater. Chem. A, 2017,5, 535-543
8. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Suhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
9. New-generation integrated devices based on dye-sensitized and perovskite solar cells

Sining Yun,Yong Qin,Alexander R. Uhl,Nick Vlachopoulos,Min Yin,Dongdong Li,Xiaogang Han,Anders Hagfeldt Energy Environ. Sci., 2018,11, 476-526
10. Natural product inspired optimization of a selective TRPV6 calcium channel inhibitor†

Rajesh Bhardwaj,Aline Lucie Carrel,Sonja Lindinger,Christoph Romanin,Roberto Parise-Filho,Matthias A. Hediger,Jean-Louis Reymond RSC Med. Chem., 2020,11, 1032-1040

Cas no 90564-77-5 ((3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine)

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Properties

Names and Identifiers

Computed Properties

Experimental Properties

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Security Information

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Price

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Raw materials

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Preparation Products

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Related Literature

90564-77-5 ((3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine) Related Products